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Compound of Interest

Compound Name: 2-Fluorophenethyl alcohol
CAS No.: 50919-06-7
Cat. No.: B031086
Get Quote
. J

Executive Summary & Immediate Directive

Do not dispose of 2-Fluorophenethyl alcohol (CAS: 50919-06-7) down the drain.

This compound is a halogenated organic liquid. Unlike standard alcohols (e.g., ethanol,
isopropanol), the presence of the fluorine atom mandates segregation into Halogenated Waste
streams. Mixing this compound with non-halogenated solvents (e.g., acetone waste) violates
standard environmental compliance protocols and increases disposal costs due to the
requirement for specialized incineration to manage hydrogen fluoride (HF) byproducts.

Critical Safety Profile
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Property Data Operational Implication

CAS Number 50919-06-7 Use for waste manifesting.

Combustible.[1] Class 11IB
liquid.[2][3] High ener

Flash Point ~98°C (208°F) -q - 21t ) J gy- )
ignition required, but maintains

combustion.

Skin/Eye Irritant (H315, H319).
Hazard Class Irritant / Harmful [1][3][4] Acute Tox. 4
(Oral/Dermal).[1][3]

Waste Stream HALOGENATED Strict Segregation Required.

The Science of Segregation (The "Why")
Expert Insight: Many researchers mistakenly classify this as a general organic solvent because

of the "alcohol” suffix. This is a procedural error.

e Thermal Destruction Physics: When incinerated, non-halogenated solvents burn cleanly into
CO:z and Hz20. However, 2-Fluorophenethyl alcohol releases fluorine radicals upon
combustion, which form corrosive Hydrogen Fluoride (HF) gas.

o Scrubbing Requirements: Waste facilities must use specific scrubbers for halogenated
streams to neutralize HF. If you hide this chemical in a non-halogenated drum, you risk
damaging the facility's infrastructure and incurring "off-spec" waste fines for your laboratory.

» Self-Validating Protocol: To ensure your lab is compliant, check the waste container label. If it
does not explicitly say "Halogenated," this chemical does not belong there.

Step-by-Step Disposal Protocol
Phase 1: Waste Characterization & Containerization

Objective: Prevent cross-contamination and container degradation.

» Select the Container: Use HDPE (High-Density Polyethylene) or Glass (Amber preferred).
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o Reasoning: Fluorinated alcohols are generally stable in glass and HDPE. Avoid low-grade
plastics that may leach plasticizers.

e Segregation:
o Correct Stream: Pour into the container marked "HALOGENATED ORGANIC WASTE."

o Incorrect Stream: Do NOT pour into "General Organic," "Aqueous,” or "Biohazard"
containers.

e Headspace Management: Leave at least 10% headspace in the bottle.

o Reasoning: Allows for vapor expansion if ambient temperature rises, preventing bottle
rupture.

Phase 2: Labeling & Documentation

Objective: Ensure "Cradle-to-Grave" tracking compliance (RCRA).

o Label Contents: Clearly write "2-Fluorophenethyl alcohol” (no abbreviations).

e Hazard Checkboxes: Mark "Toxic" and "Irritant.”

o Constituent Percentage: If part of a mixture (e.g., reaction workup), estimate the % volume.

o Example: "Dichloromethane (90%), 2-Fluorophenethyl alcohol (10%)."

Phase 3: Storage & Handoff]3]

e Secondary Containment: Store the waste bottle in a polyethylene tray to capture potential
leaks.

o Cap Tightness: Ensure the cap is screwed on tightly when not in use. This compound has a
distinctive odor; escaping vapors indicate a loose seal.

o Satellite Accumulation Area (SAA): Move to your lab's designated SAA. Do not store near
strong oxidizers (e.g., nitric acid, perchlorates) to prevent exothermic reactions.
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Decision Logic & Workflow

The following diagram illustrates the decision process for handling 2-Fluorophenethyl alcohol
waste.
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Waste Generation: Stream B: NON-HALOGENATED Waste
2-Fluorophenethyl Alcohol (Standard Incineration)

CRITICAL DECISION RULE

Apply Absorbent (Sand/Vermiculite) No (Pure)

Wear Nitrile Gloves + Goggles

Collect Debris (Yes (e.g., DCM)/No (e.g., Ethanol)

Stream A: HALOGENATED Waste
(High Temp Incineration)

Click to download full resolution via product page
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Figure 1: Disposal decision tree emphasizing the "Trump Rule"—the presence of fluorine
defaults the entire mixture to the Halogenated Waste stream.

Emergency Spill Response
Trigger: Spillage > 5 mL outside a fume hood.

o Evacuate & Ventilate: Remove ignition sources (though flash point is high, caution is
standard).

o PPE: Wear Nitrile or Neoprene gloves, lab coat, and safety goggles.
o Note: Standard latex gloves offer poor resistance to aromatic alcohols.

» Containment: Surround the spill with an inert absorbent (Vermiculite, Sand, or Universal Spill
Pads).

o Prohibited: Do not use sawdust (combustible).

o Cleanup: Scoop absorbed material into a wide-mouth jar. Label as "Debris contaminated with
2-Fluorophenethyl alcohol.”

o Disposal: Treat the debris jar as Solid Halogenated Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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